Cas no 874774-55-7 (3-(4-(Trifluoromethoxy)phenoxy)propanoic acid)

• Product Name: 3-(4-(Trifluoromethoxy)phenoxy)propanoic acid
• CAS No: 874774-55-7
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 6778516
• PubChem ID: 83396633
• Update Time: 2025-10-05

3-(4-(Trifluoromethoxy)phenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21294297
• 874774-55-7
• 3-(4-(Trifluoromethoxy)phenoxy)propanoicacid
• F79936
• FWQPWGJUZZXLPN-UHFFFAOYSA-N
• 3-[4-(trifluoromethoxy)phenoxy]propanoic acid
• CS-0457657
• MFCD03407476
• 3-(4-(Trifluoromethoxy)phenoxy)propanoic acid

• Inchi： 1S/C10H9F3O4/c11-10(12,13)17-8-3-1-7(2-4-8)16-6-5-9(14)15/h1-4H,5-6H2,(H,14,15)
• InChI Key： FWQPWGJUZZXLPN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OCCC(=O)O)(F)F

Computed Properties

• Exact Mass: 250.04529325g/mol
• Monoisotopic Mass: 250.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(4-(Trifluoromethoxy)phenoxy)propanoic acid

Comprehensive Overview of 3-(4-(Trifluoromethoxy)phenoxy)propanoic acid (CAS No. 874774-55-7): Properties, Applications, and Industry Insights

3-(4-(Trifluoromethoxy)phenoxy)propanoic acid (CAS No. 874774-55-7) is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of the trifluoromethoxy group (–OCF₃) and a carboxylic acid moiety (–COOH) in its molecular framework enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. This compound is often searched under terms like "trifluoromethoxy phenoxy derivatives", "propanoic acid applications", and "CAS 874774-55-7 uses", reflecting its diverse utility.

In recent years, the demand for fluorinated compounds has surged, driven by their stability and metabolic resistance in drug design. 3-(4-(Trifluoromethoxy)phenoxy)propanoic acid aligns with this trend, as researchers explore its potential in developing non-steroidal anti-inflammatory drugs (NSAIDs) and herbicide formulations. Its lipophilicity, a property frequently queried in AI-driven chemical databases, allows for improved membrane permeability, a critical factor in optimizing drug delivery systems.

The synthesis of CAS No. 874774-55-7 typically involves etherification and carboxylation steps, with yields optimized through green chemistry protocols—a hot topic in sustainable manufacturing. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its purity, addressing common user questions such as "How to characterize trifluoromethoxy compounds?" or "Quality control for phenoxypropanoic acids". Regulatory compliance, particularly REACH and FDA guidelines, further underscores its safe handling in industrial settings.

Beyond pharmaceuticals, this compound’s agrochemical potential is notable. Its derivatives are investigated for pesticide synergism, leveraging the electron-withdrawing effect of the trifluoromethoxy group to enhance herbicidal activity. Such applications resonate with searches like "eco-friendly pesticide intermediates" or "fluorinated agrochemicals 2024", highlighting its alignment with global trends toward precision agriculture.

From a commercial perspective, 3-(4-(Trifluoromethoxy)phenoxy)propanoic acid is supplied by specialty chemical distributors under stringent storage conditions (typically 2–8°C). Market analyses reveal growing procurement queries, including "bulk suppliers of CAS 874774-55-7" and "cost-effective fluorinated building blocks", indicating its rising prominence in contract research organizations (CROs) and generic API production.

In conclusion, CAS No. 874774-55-7 exemplifies the intersection of advanced organic synthesis and applied industrial chemistry. Its versatility across life sciences and crop protection sectors, coupled with rigorous quality benchmarks, positions it as a compound of enduring relevance. Future research may explore its catalytic applications or biodegradability profiles, addressing emerging sustainability mandates in chemical innovation.